Cas no 190786-10-8 (Benzaldehyde, 3-methoxy-4-[(trifluoromethyl)sulfonyl]-)

• Product Name: Benzaldehyde, 3-methoxy-4-[(trifluoromethyl)sulfonyl]-
• CAS No: 190786-10-8
• MF: C₉H₇F₃O₄S
• MW: 268.209692239761
• CID: 1384820
• PubChem ID: 71353053
• Update Time: 2025-04-20

Benzaldehyde, 3-methoxy-4-[(trifluoromethyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-methoxy-4-[(trifluoromethyl)sulfonyl]-
• 3-methoxy-4-(trifluoromethylsulfonyl)benzaldehyde
• 3-methoxy-4-trifluoromethanesulfonyl benzaldehyde
• DTXSID30777819
• 3-Methoxy-4-(trifluoromethanesulfonyl)benzaldehyde
• 190786-10-8
• SCHEMBL6542213

• Inchi： 1S/C9H7F3O4S/c1-16-7-4-6(5-13)2-3-8(7)17(14,15)9(10,11)12/h2-5H,1H3
• InChI Key： DJEORXFGOZPZGX-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(C1C=CC(C=O)=CC=1OC)(=O)=O

Computed Properties

• Exact Mass: 268.00171
• Monoisotopic Mass: 268.00171436g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 68.8Ų

Experimental Properties

• PSA: 60.44